
(4-Acetylpiperazin-1-yl)acetic acid safety and
hazards

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (4-Acetylpiperazin-1-yl)acetic acid

Cat. No.: B1586271 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of (4-Acetylpiperazin-1-yl)acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Acetylpiperazin-1-yl)acetic acid, with a CAS number of 705941-45-3 and a molecular

formula of C8H14N2O3, is a chemical compound utilized in laboratory settings.[1][2] As with

any chemical substance, a thorough understanding of its potential hazards and the

implementation of appropriate safety protocols are paramount for the protection of laboratory

personnel and the environment. This guide provides a comprehensive overview of the known

safety information for (4-Acetylpiperazin-1-yl)acetic acid, drawing from available data and

information on structurally related compounds to offer a conservative and safety-conscious

approach to its handling and use.

Toxicological Profile
The toxicological properties of (4-Acetylpiperazin-1-yl)acetic acid have not been fully

investigated. However, based on the available GHS classification data, the compound is

considered hazardous.[1] The primary hazards associated with this chemical are detailed

below. It is important to note that where specific data for (4-Acetylpiperazin-1-yl)acetic acid is

unavailable, information from the related compound 1-Acetylpiperazine has been considered to

provide a more complete safety picture.
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GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a framework for communicating hazard information. For (4-Acetylpiperazin-1-yl)acetic acid,

the following classifications have been reported[1]:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Data sourced from PubChem CID 2050656[1]

A safety data sheet for the related compound, 1-Acetylpiperazine, also indicates that it causes

serious eye irritation and may cause respiratory irritation.[3] Another similar compound, (4-

METHYL-PIPERAZIN-1-YL)-ACETIC ACID, is also classified as causing serious eye damage.

[4]

Toxicological Data Summary
Detailed toxicological studies, such as the determination of LD50 (median lethal dose) values,

for (4-Acetylpiperazin-1-yl)acetic acid are not readily available in the public domain. The

toxicological properties of the related compound 1-Acetylpiperazine have also not been fully

investigated.[5] In the absence of this data, it is prudent to treat this compound with a high

degree of caution.

Recommended Safety Precautions and Personal
Protective Equipment (PPE)
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Given the identified hazards, stringent adherence to safety protocols is essential when handling

(4-Acetylpiperazin-1-yl)acetic acid. The following recommendations are based on a

conservative approach to minimize exposure risk.

Engineering Controls
Ventilation: Work with (4-Acetylpiperazin-1-yl)acetic acid should be conducted in a well-

ventilated area.[3][5] For procedures that may generate dust or aerosols, a chemical fume

hood is required.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical for preventing contact with this hazardous substance.

PPE Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.[3][5]

To prevent contact with the

eyes, which can cause serious

damage.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat.[3]

[5]

To prevent skin contact, which

can be harmful and cause

irritation.[1]

Respiratory Protection

Not typically required under

normal use with adequate

engineering controls. If dust or

aerosols are generated, a

NIOSH-approved respirator is

necessary.

To prevent inhalation, which

can be harmful.[1]

Procedures for Safe Handling, Storage, and
Disposal
Handling
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Avoid contact with skin and eyes.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3][5]

Use only outdoors or in a well-ventilated area.[3][5]

Keep away from strong oxidizing agents.[5]

Storage
Store in a well-ventilated place.[3][5]

Keep the container tightly closed.[3][5]

Store in a locked up area.[3][5]

It is recommended to store under an inert atmosphere, such as nitrogen.[5]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[3][5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[3][5] If not

breathing, give artificial respiration.[5]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing.[3][5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][5] For the related

compound 1-Acetylpiperazine, it is

recommended to rinse immediately with plenty

of water, also under the eyelids, for at least 15

minutes and to get medical attention.[5]

Ingestion
Clean mouth with water and get medical

attention.[5]

Spill Response
Evacuate personnel from the spill area.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a suitable

container for disposal.

For large spills, contain the spill and prevent it from entering drains or waterways. Follow

institutional protocols for large chemical spills.

Risk Assessment Workflow
A systematic risk assessment should be performed before commencing any work with (4-
Acetylpiperazin-1-yl)acetic acid. The following diagram illustrates a logical workflow for this
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process.

Risk Assessment Workflow for Handling (4-Acetylpiperazin-1-yl)acetic Acid

Planning Phase

Control Measures

Execution & Review

Identify Experimental Protocol

Assess Hazards of (4-Acetylpiperazin-1-yl)acetic acid

Evaluate Potential Exposure Scenarios

Select Appropriate PPE Implement Engineering Controls

Develop Standard Operating Procedures (SOPs)

Conduct Experiment Following SOPs

Review Incidents & Near Misses

Update Protocols as Needed

Click to download full resolution via product page
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Caption: Risk Assessment Workflow for Chemical Handling

Conclusion
While comprehensive toxicological data for (4-Acetylpiperazin-1-yl)acetic acid is limited, the

available information indicates that it is a hazardous substance that must be handled with care.

By adhering to the safety precautions, handling procedures, and emergency protocols outlined

in this guide, researchers and scientists can mitigate the risks associated with its use. A

proactive and informed approach to safety is essential when working with any chemical

compound, particularly those with an incomplete toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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